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Introduction

Guaiazulene, a bicyclic sesquiterpene with the IUPAC name 1,4-dimethyl-7-(propan-2-
yl)azulene, is a naturally occurring compound found in various essential oils, most notably
chamomile oil and oil of guaiac. Its striking deep blue color and, more importantly, its diverse
biological activities, including anti-inflammatory, antioxidant, and potential antitumor effects,
have made it a subject of considerable interest in the fields of pharmacology and drug
development. This technical guide provides a comprehensive overview of the core
physicochemical characteristics of guaiazulene, offering quantitative data, detailed
experimental methodologies, and insights into its mechanisms of action.

Physicochemical Properties

The physicochemical properties of guaiazulene are fundamental to its formulation, delivery,
and biological activity. A summary of these key characteristics is presented in the tables below.

Table 1: General and Physical Properties of Guaiazulene
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Property Value Reference(s)
Molecular Formula CisHis [1]
Molar Mass 198.30 g/mol [1]

Dark blue crystalline solid or
Appearance

[2]

oily liquid
Melting Point 27-33°C [2][3]
Boiling Point 153 °C at 7 mmHg
Density 0.976 g/mL at 25 °C

Table 2: Solubility and Partition Coefficient of

Guaiazulene

Property Value

Reference(s)

0.663 pg/mL at 25 °C (poorly

Water Solubility luble)
soluble

Soluble in ethanol, DMSO,

Solubility in Organic Solvents DMF, chloroform, ether,

vegetable oils, and volatile oils.

LogP (Octanol-Water Partition 48
Coefficient) '

Table 3: Spectroscopic Data of Guaiazulene
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Spectroscopic Technique Characteristic Data Reference(s)

UV-Vis (in Acetonitrile) Amax: ~245, 284, 348, 600 nm

Signals corresponding to
1H NMR (in CDCls) aromatic, isopropyl, and methyl
protons.

Signals corresponding to the
13C NMR (in CDClIs) bicyclic aromatic system and

alkyl substituents.

Molecular ion peak (M*) at m/z

Mass Spectrometry (EI-MS
p Y ( ) 108,

Experimental Protocols

Detailed methodologies are crucial for the accurate and reproducible determination of the
physicochemical properties of guaiazulene. The following sections outline the protocols for key

experiments.

Melting Point Determination

The melting point of guaiazulene, being near room temperature, requires careful
measurement. A standard capillary melting point apparatus is typically employed.

Methodology:

o A small amount of solid guaiazulene is introduced into a thin-walled capillary tube, sealed at
one end.

e The capillary tube is placed in the heating block of a melting point apparatus.

e The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as it approaches the
expected melting point.

e The temperature at which the first drop of liquid appears and the temperature at which the
entire sample becomes liquid are recorded as the melting range.
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Sample Preparation

Guaiazulene Sample Capillary Tube

=

Measurement Result
Melting Point Apparatusj—»(co?gglfgln?;mgj—bﬁjbseme Melting Range Record Melting Range

Click to download full resolution via product page

Workflow for Melting Point Determination.

Boiling Point Determination (Micro Method)

Due to the relatively high boiling point of guaiazulene, a micro-boiling point determination
method is often preferred to minimize sample usage.

Methodology:
o Afew drops of liquid guaiazulene are placed in a small test tube.
o Acapillary tube, sealed at one end, is inverted and placed inside the test tube.

e The assembly is attached to a thermometer and heated in a Thiele tube or a similar heating
bath.

o As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

e Heating is discontinued, and the temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point.
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Sample Preparation
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Workflow for Micro Boiling Point Determination.

Solubility Determination

The solubility of guaiazulene, particularly its poor aqueous solubility, is a critical parameter for
drug development. The shake-flask method is a common approach.

Methodology:

e An excess amount of guaiazulene is added to a known volume of the solvent (e.g., water,
buffer, organic solvent) in a sealed flask.

o The flask is agitated at a constant temperature for a prolonged period (e.g., 24-48 hours) to
ensure equilibrium is reached.

o The saturated solution is then filtered to remove any undissolved solid.

e The concentration of guaiazulene in the filtrate is determined using a suitable analytical
technique, such as UV-Vis spectroscopy or HPLC.
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Equilibration

Separation & Analysis Result
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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